77-50-9

l-Propoxyphene

• CAS RN:
• 77-50-9

• Formula:
• C22H29NO2

• InChI:
• InChI=1S/C22H29NO2/c1-5-21(24)25-22(18(2)17-23(3)4,20-14-10-7-11-15-20)16-19-12-8-6-9-13-19/h6-15,18H,5,16-17H2,1-4H3

• InChIKey:
• XLMALTXPSGQGBX-UHFFFAOYSA-N

• 1-benzyl-3-(dimethylamino)-2-methyl-1-phenylpropyl propanoate is a propanoate ester that is propyl propanoate substituted by a benzyl and phenyl group at position 1, a methyl group at position 2 and a dimethylamino group at position 3. It is a propanoate ester and a tertiary amine.

Naphth(1,2-b)oxirene

• CAS RN:
• 277-50-9

• Formula:
• C10H6O

• InChI:
• InChI=1S/C10H6O/c1-2-4-8-7(3-1)5-6-9-10(8)11-9/h1-6H

• InChIKey:
• YDRQTXULVDCOJX-UHFFFAOYSA-N

• Naphth(1,2-b)oxirene, also known as Naphth(1,2-b)oxirene, is a useful research compound. Its molecular formula is C10H6O and its molecular weight is 142.15 g/mol. The purity is usually 95%.

Methyl 1-methoxy-1H-indole-3-carboxylate

Usually In Stock

• CAS RN:
• 18377-50-9

• Formula:
• C11H11NO3

• InChI:
• InChI=1S/C11H11NO3/c1-14-11(13)9-7-12(15-2)10-6-4-3-5-8(9)10/h3-7H,1-2H3

• InChIKey:
• JAAYVMHPQAMBJS-UHFFFAOYSA-N

• Methyl 1-methoxy-1H-indole-3-carboxylate, also known as phytoalexins, belongs to the class of organic compounds known as indolecarboxylic acids and derivatives. Indolecarboxylic acids and derivatives are compounds containing a carboxylic acid group (or a derivative thereof) linked to an indole. Methyl 1-methoxy-1H-indole-3-carboxylate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, methyl 1-methoxy-1H-indole-3-carboxylate is primarily located in the cytoplasm. Outside of the human body, methyl 1-methoxy-1H-indole-3-carboxylate can be found in herbs and spices. This makes methyl 1-methoxy-1H-indole-3-carboxylate a potential biomarker for the consumption of this food product.

Sodium docosyl sulfate

Usually In Stock

• CAS RN:
• 13177-50-9

• Formula:
• C22H45NaO4S

• InChI:
• InChI=1S/C22H46O4S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-26-27(23,24)25;/h2-22H2,1H3,(H,23,24,25);/q;+1/p-1

• InChIKey:
• CVPADSYHPKIYAH-UHFFFAOYSA-M

• Sodium docosyl sulfate is a useful research compound. Its molecular formula is C22H45NaO4S and its molecular weight is 428.6 g/mol. The purity is usually 95%.

3-Cyano-1,4-dihydro-4-oxo-6-quinolinecarboxylic acid ethyl ester

In Stock

• CAS RN:
• 872577-50-9

• Formula:
• C13H10N2O3

• InChI:
• InChI=1S/C13H10N2O3/c1-2-18-13(17)8-3-4-11-10(5-8)12(16)9(6-14)7-15-11/h3-5,7H,2H2,1H3,(H,15,16)

• InChIKey:
• ILHUVMOSKDCTJO-UHFFFAOYSA-N

• 3-Cyano-1,4-dihydro-4-oxo-6-quinolinecarboxylic acid ethyl ester is a useful research compound. Its molecular formula is C13H10N2O3 and its molecular weight is 242.23 g/mol. The purity is usually 95%.

(E)-3-[3-[(4-chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 380477-50-9

• Formula:
• C23H15Cl3N2O2

• InChI:
• InChI=1S/C23H15Cl3N2O2/c24-18-6-4-15(5-7-18)14-30-22-3-1-2-16(9-22)8-17(13-27)23(29)28-21-11-19(25)10-20(26)12-21/h1-12H,14H2,(H,28,29)/b17-8+

• InChIKey:
• FOMFXYTZYXOIBX-UHFFFAOYSA-N

• (E)-3-[3-[(4-chlorophenyl)methoxy]phenyl]-2-cyano-N-(3,5-dichlorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C23H15Cl3N2O2 and its molecular weight is 457.74. The purity is usually 95%.

(E)-ethyl 4-(3-(5-(3-bromobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanoyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 466677-50-9

• Formula:
• C20H22BrN3O4S2

• InChI:
• InChI=1S/C20H22BrN3O4S2/c1-2-28-19(27)23-10-8-22(9-11-23)17(25)6-7-24-18(26)16(30-20(24)29)13-14-4-3-5-15(21)12-14/h3-5,12-13H,2,6-11H2,1H3/b16-13+

• InChIKey:
• BJTLRWWNJIHGLZ-DTQAZKPQSA-N

• (E)-ethyl 4-(3-(5-(3-bromobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)propanoyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C20H22BrN3O4S2 and its molecular weight is 512.44. The purity is usually 95%.

(Z)-ethyl 2-((3,4-dimethoxybenzoyl)imino)-1-isobutyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

Usually In Stock

• CAS RN:
• 534577-50-9

• Formula:
• C27H28N4O6

• InChI:
• InChI=1S/C27H28N4O6/c1-6-37-27(34)19-14-18-23(28-22-9-7-8-12-30(22)26(18)33)31(15-16(2)3)24(19)29-25(32)17-10-11-20(35-4)21(13-17)36-5/h7-14,16H,6,15H2,1-5H3

• InChIKey:
• XFRHMJZZTQGXST-OLFWJLLRSA-N

• (Z)-ethyl 2-((3,4-dimethoxybenzoyl)imino)-1-isobutyl-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C27H28N4O6 and its molecular weight is 504.543. The purity is usually 95%.

4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline

In Stock

• CAS RN:
• 885277-50-9

• Formula:
• C14H7ClF2N2

• InChI:
• InChI=1S/C14H7ClF2N2/c15-13-10-7-8(16)5-6-12(10)18-14(19-13)9-3-1-2-4-11(9)17/h1-7H

• InChIKey:
• OSAXYMSBOKBMKC-UHFFFAOYSA-N

• 4-Chloro-6-fluoro-2-(2-fluorophenyl)quinazoline is a useful research compound. Its molecular formula is C14H7ClF2N2 and its molecular weight is 276.67 g/mol. The purity is usually 95%.

1,2,3,4-Tetrahydroisoquinolin-5-ol

In Stock

• CAS RN:
• 102877-50-9

• Formula:
• C9H11NO

• InChI:
• InChI=1S/C9H11NO/c11-9-3-1-2-7-6-10-5-4-8(7)9/h1-3,10-11H,4-6H2

• InChIKey:
• OMZHCCXUVSEGAD-UHFFFAOYSA-N

• 1,2,3,4-Tetrahydroisoquinolin-5-ol is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.

(2S,3R,4aS,6aR,6aS,6bR,9S,10S,12aR,14bS)-3,10-dihydroxy-9-(hydroxymethyl)-2,4a,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-2-carboxylic acid

• CAS RN:
• 131177-50-9

• Formula:
• C17H32N6O4

• InChI:
• InChI=1S/C30H48O5/c1-25-13-14-29(5)18(19(25)15-27(3,24(34)35)23(33)16-25)7-8-21-26(2)11-10-22(32)28(4,17-31)20(26)9-12-30(21,29)6/h7,19-23,31-33H,8-17H2,1-6H3,(H,34,35)/t19-,20?,21-,22+,23-,25+,26+,27+,28-,29-,30-/m1/s1

• InChIKey:
• ZXWLSOQCDSAYHO-CXPCWDADSA-N

• Glyyunnansapogenin B is a triterpenoid.

1-azido-2-(methoxymethyl)benzene

In Stock

• CAS RN:
• 1247377-50-9

• Formula:
• C8H9N3O

• 1-azido-2-(methoxymethyl)benzene is a useful research compound. Its molecular formula is C8H9N3O and its molecular weight is 163.2. The purity is usually 95%.

5-(Azetidin-3-yl)-3-((2-chlorophenoxy)methyl)-1,2,4-oxadiazole

In Stock

• CAS RN:
• 1807977-50-9

• Formula:
• C12H12ClN3O2

• InChI:
• InChI=1S/C12H12ClN3O2/c13-9-3-1-2-4-10(9)17-7-11-15-12(18-16-11)8-5-14-6-8/h1-4,8,14H,5-7H2

• InChIKey:
• JICJSONLFOADKW-UHFFFAOYSA-N

• 5-(Azetidin-3-yl)-3-((2-chlorophenoxy)methyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C12H12ClN3O2 and its molecular weight is 265.69. The purity is usually 95%.

2-Bromo-3-methylthiophenol

Usually In Stock

• CAS RN:
• 1263377-50-9

• Formula:
• C7H7BrS

• InChI:
• InChI=1S/C7H7BrS/c1-5-3-2-4-6(9)7(5)8/h2-4,9H,1H3

• InChIKey:
• MLZXIPKHWMGBMD-UHFFFAOYSA-N

• 2-Bromo-3-methylthiophenol is a useful research compound. Its molecular formula is C7H7BrS and its molecular weight is 203.1. The purity is usually 95%.

1-(3-((4-Chlorophenyl)sulfonyl)azetidin-1-yl)-4,4,4-trifluorobutan-1-one

In Stock

• CAS RN:
• 1797277-50-9

• Formula:
• C13H13ClF3NO3S

• InChI:
• InChI=1S/C13H13ClF3NO3S/c14-9-1-3-10(4-2-9)22(20,21)11-7-18(8-11)12(19)5-6-13(15,16)17/h1-4,11H,5-8H2

• InChIKey:
• HKJSCEDOIFXBDC-UHFFFAOYSA-N

• 1-(3-((4-Chlorophenyl)sulfonyl)azetidin-1-yl)-4,4,4-trifluorobutan-1-one is a useful research compound. Its molecular formula is C13H13ClF3NO3S and its molecular weight is 355.76. The purity is usually 95%.

4-cyano-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide

Usually In Stock

• CAS RN:
• 1797877-50-9

• Formula:
• C18H18N2O2

• InChI:
• InChI=1S/C18H18N2O2/c1-13-5-3-4-6-16(13)17(22-2)12-20-18(21)15-9-7-14(11-19)8-10-15/h3-10,17H,12H2,1-2H3,(H,20,21)

• InChIKey:
• PVVWRVGNCIPAMU-UHFFFAOYSA-N

• 4-cyano-N-(2-methoxy-2-(o-tolyl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H18N2O2 and its molecular weight is 294.354. The purity is usually 95%.

[4-(5-Fluoro-6-phenylpyrimidin-4-yl)piperazin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone

Usually In Stock

• CAS RN:
• 2379977-50-9

• Formula:
• C19H18FN5OS

• InChI:
• InChI=1S/C19H18FN5OS/c1-13-23-15(11-27-13)19(26)25-9-7-24(8-10-25)18-16(20)17(21-12-22-18)14-5-3-2-4-6-14/h2-6,11-12H,7-10H2,1H3

• InChIKey:
• HQYDJJJPCJWCRN-UHFFFAOYSA-N

• [4-(5-Fluoro-6-phenylpyrimidin-4-yl)piperazin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone is a useful research compound. Its molecular formula is C19H18FN5OS and its molecular weight is 383.45. The purity is usually 95%.

5-(Azetidin-3-yl)-3-((2-chlorophenoxy)methyl)-1,2,4-oxadiazole hydrochloride

• CAS RN:
• 1706435-85-9; 1807977-50-9

• Formula:
• C12H13Cl2N3O2

• InChI:
• InChI=1S/C12H12ClN3O2.ClH/c13-9-3-1-2-4-10(9)17-7-11-15-12(18-16-11)8-5-14-6-8;/h1-4,8,14H,5-7H2;1H

• InChIKey:
• SYNPQTQOKPSVER-UHFFFAOYSA-N

• 5-(Azetidin-3-yl)-3-((2-chlorophenoxy)methyl)-1,2,4-oxadiazole hydrochloride is a useful research compound. Its molecular formula is C12H13Cl2N3O2 and its molecular weight is 302.16. The purity is usually 95%.